Cas no 55545-81-8 (2-Diethylamino-4-hydroxy-6-trifluoromethylpyrimidine)

• Product Name: 2-Diethylamino-4-hydroxy-6-trifluoromethylpyrimidine
• CAS No: 55545-81-8
• MF: C₉H₁₂F₃N₃O
• MW: 235.206292152405
• CID: 2190375
• PubChem ID: 135603401
• Update Time: 2025-04-21

2-Diethylamino-4-hydroxy-6-trifluoromethylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Diethylamino-4-hydroxy-6-trifluoromethylpyrimidine
• 2-(Diethylamino)-6-(trifluoromethyl)pyrimidin-4(3H)-one
• CS-0045961
• DB-313940
• 55545-81-8

• Inchi： 1S/C9H12F3N3O/c1-3-15(4-2)8-13-6(9(10,11)12)5-7(16)14-8/h5H,3-4H2,1-2H3,(H,13,14,16)
• InChI Key： KXEVHRJJOAFGFB-UHFFFAOYSA-N
• SMILES： FC(C1=CC(NC(=N1)N(CC)CC)=O)(F)F

Computed Properties

• Exact Mass: 235.09324650Da
• Monoisotopic Mass: 235.09324650Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 44.7Ų